2-(3-((4-chlorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)sulfonyl-6-oxopyridazin-1-yl]-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H20ClN3O7S/c1-30-16-10-14(11-17(31-2)21(16)32-3)23-18(26)12-25-20(27)9-8-19(24-25)33(28,29)15-6-4-13(22)5-7-15/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: XLOAJQXHJTYHBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O7S
• Molecular Weight: 493.9 g/mol
• CAS No.: 1251573-33-7

Description

2-(3-((4-chlorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)-N-(3,4,5-trimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O7S and its molecular weight is 493.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis and characterization of derivatives related to similar sulfonamide structures, revealing their potential in creating multifunctional molecules with antibacterial and anti-enzymatic properties. This research highlights the compound's utility in generating new chemical entities with possible therapeutic applications (K. Nafeesa et al., 2017).

Pharmacological Evaluation

• Antimicrobial Activity: Research on N-substituted acetamide derivatives bearing similar sulfonamide structures demonstrated moderate inhibitory effects against various bacterial strains, emphasizing the compound's potential in antimicrobial drug development (Kashif Iqbal et al., 2017).

• Antiviral Activity: Investigations into 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides, structurally related to the query compound, showcased certain anti-tobacco mosaic virus activities, pointing towards the compound's potential use in antiviral research (Zhuo Chen et al., 2010).

Anticancer Evaluation

• A novel series of 4-arylsulfonyl-1,3-oxazoles, akin in functional groups to the query compound, was synthesized and evaluated for their anticancer activities. This work suggests the potential of similar compounds in targeting various cancer cell lines, indicating a promising area for further investigation into anticancer applications (Volodymyr Zyabrev et al., 2022).

Antioxidant Activity

• Amidomethane sulfonyl-linked derivatives of similar sulfonamide structures have shown significant antioxidant activities, suggesting the compound's relevance in studies focused on oxidative stress and related diseases (Bhanu Prakash Talapuru et al., 2014).